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Compound of Interest

Compound Name: 2-(2-Oxopropyl)-2H-tetrazole

CAS No.: 13616-38-1; 83485-71-6

Cat. No.: B2413163

Get Quote

Executive Summary & Immediate Action
WARNING: 2-(2-Oxopropyl)-2H-tetrazole is a high-nitrogen energetic heterocyclic compound.

While N-alkylated tetrazoles are generally more thermally stable than their protonated parent

(1H-tetrazole), they retain significant positive heat of formation and potential shock sensitivity.

Core Directive: Treat all pure solid forms of this compound as Potential Explosives. Do not

subject to friction, grinding, or rapid heating.[1] Disposal Path: The only authorized disposal

method is High-Temperature Incineration via a licensed hazardous waste contractor. Chemical

neutralization in-house is NOT recommended due to the risk of generating unstable

intermediates or toxic nitrogen oxides.

Chemical Profile & Hazard Assessment
This compound belongs to the class of N-substituted Tetrazoles. Unlike simple flammable

solvents, its decomposition is exothermic and self-sustaining.
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Parameter Specification / Risk Assessment

Chemical Structure
Tetrazole ring substituted at N2 with an acetonyl

group (-CH₂COCH₃).

Energetic Class
High Nitrogen Compound. High positive

enthalpy of formation.

Physical State Typically a low-melting solid or viscous oil.

Stability

Moderate. More stable than 1-substituted

isomers, but decomposes exothermically

>160°C.

Incompatibilities

Strong Acids (protonation increases sensitivity),

Strong Oxidizers, Heavy Metals (potential for

complexation).

Toxicity

Unknown specific data; treat as Acute Toxin

(Oral/Inhalation) by analogy to tetrazole

precursors.

Pre-Disposal Stabilization Protocol
Before moving waste from the bench to the central accumulation area, you must stabilize the

material. Never dispose of dry, crystalline tetrazoles directly into a solid waste drum.

A. Solid Waste (Pure Compound)
Desensitization: Dissolve the solid in a compatible, combustible solvent to reduce crystal

lattice energy and shock sensitivity.

Recommended Solvents: Acetone, Ethyl Acetate, or DMSO.

Target Concentration: < 10% w/v.[2]

Container: Use a conductive HDPE or glass container. Do not use metal cans (risk of metal-

tetrazole complex formation).

B. Liquid Waste (Reaction Mixtures)
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Segregation: Ensure the waste stream contains NO halogenated solvents if possible (to

facilitate incineration).

pH Check: Ensure the solution is neutral (pH 6-8). Acidic conditions can catalyze

decomposition; basic conditions can induce ring cleavage or salt formation.

Operational Disposal Workflow
The following decision matrix outlines the mandatory steps for processing this waste.
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Waste Identification:
2-(2-Oxopropyl)-2H-tetrazole

Determine Physical State

Solid / Crystalline

Solution / Oil

STEP 1: Desensitization
Dissolve in Acetone/EtOAc
(Max 10% Concentration)

 High Risk

STEP 2: pH Check
Ensure pH 6-8

STEP 3: Labeling
'Flammable' + 'High Nitrogen'

(RCRA D001, D003)

Satellite Accumulation
Store away from Oxidizers/Acids

Final Disposal
High-Temp Incineration
(Licensed Contractor)
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Figure 1: Decision matrix for the stabilization and disposal of tetrazole derivatives. Note the

critical desensitization step for solids.

Regulatory & Compliance Data
When preparing the waste manifest, use the following classifications. Note that while specific

listing (P- or U-list) may not apply to this specific derivative, characteristic codes must be

applied.

Regulatory Body Classification Code / Note

RCRA (USA) Ignitable D001 (If in flammable solvent)

RCRA (USA) Reactive
D003 (Potential explosive

properties)

DOT Flammable Liquid

UN 1993 (if dissolved); UN

1325 (Flammable Solid,

Organic, n.o.s.) if solid.

Labeling Hazard Tags

Must read: "Contains Tetrazole

Derivative - Energetic Material

- Do Not Concentrate"

Critical "Do Not" List
DO NOT use metal spatulas or metal drums (prevents formation of shock-sensitive metal

tetrazolates).

DO NOT mix with oxidizers (peroxides, nitrates, perchlorates).

DO NOT evaporate to dryness on a rotary evaporator (risk of detonation upon

crystallization).

Emergency Response
Spill Procedures

Evacuate: Clear the immediate area (10-meter radius).
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PPE: Wear flame-resistant lab coat, nitrile gloves (double gloved), and safety goggles.

Neutralization:

Do not sweep dry solid.

Wet the spill with acetone or ethanol to desensitize.

Absorb with a non-combustible material (Vermiculite or Sand).

Do not use paper towels (increases flammability).

Exposure[4][5][6]
Skin: Wash immediately with soap and water for 15 minutes. Tetrazoles can be absorbed

transdermally.

Inhalation: Move to fresh air immediately. Monitor for delayed pulmonary edema (nitrogen

oxide generation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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